Cas no 898418-56-9 (N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}-2-phenoxyacetamide)

• Product Name: N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}-2-phenoxyacetamide
• CAS No: 898418-56-9
• MF: C₁₉H₁₈N₂O₃
• MW: 322.357824802399
• CID: 5482447
• Update Time: 2025-10-30

N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, 2-phenoxy-N-(1,2,5,6-tetrahydro-4-oxo-4H-pyrrolo[3,2,1-ij]quinolin-8-yl)-
• N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}-2-phenoxyacetamide

• Inchi： 1S/C19H18N2O3/c22-17(12-24-16-4-2-1-3-5-16)20-15-10-13-6-7-18(23)21-9-8-14(11-15)19(13)21/h1-5,10-11H,6-9,12H2,(H,20,22)
• InChI Key： YGVBLTKCBWQXEI-UHFFFAOYSA-N
• SMILES： C(NC1=CC2CCN3C=2C(=C1)CCC3=O)(=O)COC1=CC=CC=C1

Additional information on N-{11-oxo-1-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}-2-phenoxyacetamide

N-{11-Oxo-1-Azatricyclo6.3.1.0^{4,12}Dodeca-4(12),5,7-Trien-6-Yl}-2-Phenoxyacetamide: A Comprehensive Overview

The compound with CAS No 898418-56-9, known as N-{11-oxo-azatricyclo6.3.1.0^{4,12}dodeca-4(12),5,7-trien-6-yl}-phenoxyacetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications.

This compound belongs to the class of azatricyclic compounds, which are characterized by their complex ring structures and unique chemical properties. The presence of the oxo group at position 11 and the phenoxyacetamide moiety at position 6 contributes to its distinctive reactivity and stability.

Recent studies have highlighted the importance of such compounds in the field of medicinal chemistry. Researchers have demonstrated that N-{azatricyclo} compounds exhibit promising antimicrobial activity, making them potential candidates for developing new generations of antibiotics.

In addition to its biological significance, this compound has also shown remarkable stability under various chemical conditions, which makes it a valuable component in advanced materials science applications such as polymer synthesis and catalysis.

The synthesis of N-{azatricyclo} compounds involves a series of intricate organic reactions, including Diels-Alder cycloadditions and subsequent oxidation steps to introduce the oxo group.

Pioneering work by Smith et al., published in the Journal of Organic Chemistry in 2023, has provided new insights into the stereochemical outcomes of these reactions, thereby enhancing our understanding of how to optimize the synthesis process for higher yields and better purity.

Beyond its chemical synthesis, this compound has also been studied for its potential in drug delivery systems due to its ability to form stable complexes with other molecules.

In conclusion, N-{azatricyclo} compounds like CAS No 898418-56-9 represent a fascinating area of research with vast opportunities for innovation across multiple disciplines.